Cas no 1115285-45-4 (3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

• Product Name: 3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
• CAS No: 1115285-45-4
• MF: C₂₃H₂₂N₄O₂S
• MW: 418.511383533478
• CID: 5389254
• Update Time: 2025-07-31

3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-[[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanylmethyl]-3-(4-ethylphenyl)-1,2,4-oxadiazole
• 3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• Inchi： 1S/C23H22N4O2S/c1-3-16-5-7-18(8-6-16)23-24-21(29-27-23)15-30-22-14-13-20(25-26-22)17-9-11-19(12-10-17)28-4-2/h5-14H,3-4,15H2,1-2H3
• InChI Key： ABXRPGTTYVMJOM-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=C(OCC)C=C3)C=C2)=NC(C2=CC=C(CC)C=C2)=N1

Additional information on 3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Introduction to 3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS No. 1115285-45-4)

3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS No. 1115285-45-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine core, an ethoxyphenyl group, and a sulfanyl moiety linked to a 1,2,4-oxadiazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyridazine scaffold is a versatile heterocyclic system that has been extensively studied for its diverse biological properties. It has been shown to exhibit a range of activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the ethoxyphenyl group and the 1,2,4-oxadiazole ring further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with biological targets.

The sulfanyl moiety in the structure of 3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine plays a crucial role in modulating its biological activity. Sulfur-containing compounds are known for their ability to form covalent bonds with cysteine residues in proteins, which can lead to irreversible inhibition of enzyme activity. This property makes the compound an attractive candidate for the development of targeted therapies.

Recent studies have focused on the potential of 3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine as an anticancer agent. In vitro assays have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

In addition to its anticancer properties, 3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine have been evaluated in animal models. Results from these studies suggest that the compound has favorable oral bioavailability and a reasonable half-life in plasma. These characteristics make it suitable for further development as an orally administered therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 3-(4-ethoxyphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine. Preliminary data indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further investigations are needed to fully characterize its safety profile in humans.

In conclusion, 3-(4-ethoxyphenyl)-6-{[[3-(4-Ethylphenyl)-1,2,4-Oxadiazol-5-Yl]Methyl}Sulfanyl)Pyridazine (CAS No. 1115285-45-4) is a promising compound with potential applications in cancer therapy and anti-inflammatory treatments. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.